
troubleshooting device failure in NPB-based
perovskite solar cells

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N,N'-Di(1-naphthyl)-4,4'-benzidine

Cat. No.: B119102 Get Quote

Technical Support Center: NPB-Based
Perovskite Solar Cells
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and professionals working with N,N'-Di(1-naphthyl)-N,N'-

diphenyl-1,1'-biphenyl-4,4'-diamine (NPB)-based perovskite solar cells. The information is

presented in a question-and-answer format to directly address common issues encountered

during fabrication and characterization.

Frequently Asked Questions (FAQs)
Q1: My device exhibits a low open-circuit voltage (Voc). What are the potential causes related

to the NPB layer?

A1: A low Voc can be attributed to several factors associated with the NPB hole transport layer

(HTL). Poor energy level alignment between the perovskite layer and the NPB can create an

energy barrier, hindering efficient hole extraction.[1][2] Additionally, high defect density at the

perovskite/NPB interface can lead to increased charge recombination, which directly reduces

the Voc.[1][3][4] Finally, chemical degradation of the NPB layer or its reaction with the

perovskite can alter the interfacial energetics and increase recombination pathways.

Q2: What is the reason for a low short-circuit current density (Jsc) in my NPB-based perovskite

solar cell?
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A2: A diminished Jsc often points to issues with charge carrier collection. An NPB layer that is

too thick can increase series resistance and hinder hole transport to the electrode.[5][6][7] Poor

morphology of the NPB film, such as the presence of pinholes or incomplete coverage, can

lead to shunting paths where charge carriers recombine instead of being extracted.[8][9][10]

[11] Furthermore, low hole mobility within the NPB layer itself can limit the efficient extraction of

photogenerated holes from the perovskite layer.[12]

Q3: My device has a poor fill factor (FF). How can the NPB layer be the cause?

A3: A low fill factor is often indicative of high series resistance or significant charge

recombination. A high series resistance can arise from a thick NPB layer or poor contact

between the NPB and the adjacent layers.[5][6][7] Shunt resistance, on the other hand, can be

lowered by pinholes or defects in the NPB layer, providing an alternative pathway for current

flow that does not contribute to the external circuit.[8][9][10][11] Both high series resistance and

low shunt resistance will adversely affect the fill factor.

Q4: I am observing significant hysteresis in the J-V curve of my device. Can the NPB layer be

responsible?

A4: Yes, the NPB layer and its interface with the perovskite can contribute to J-V hysteresis. Ion

migration within the perovskite layer is a primary cause of hysteresis, and this can be

influenced by the quality of the perovskite/NPB interface.[13] A high density of traps or defects

at this interface can lead to charge accumulation, which alters the electric field within the

device and contributes to the observed hysteresis. Doping NPB into a polymer HTL has been

shown to reduce J-V hysteresis.[1]

Q5: How does the morphology of the NPB layer affect the overall device performance?

A5: The morphology of the NPB layer is crucial for high-performance perovskite solar cells. A

smooth, uniform, and pinhole-free NPB film is essential for forming a good interface with the

perovskite layer, which facilitates efficient charge extraction and minimizes recombination.[1][3]

A rough or non-uniform NPB surface can lead to poor perovskite crystal growth on top of it,

introducing defects and shunting pathways that degrade all performance parameters (Voc, Jsc,

and FF).
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This section provides a structured approach to diagnosing and resolving common device

failures related to the NPB hole transport layer.

Issue 1: Low Power Conversion Efficiency (PCE) with
Low Voc and FF

Symptom: The overall efficiency of the solar cell is significantly lower than expected,

primarily due to a drop in open-circuit voltage and fill factor.

Potential Cause: High interfacial recombination at the perovskite/NPB interface. This can be

due to a high density of defect states or poor energy level alignment.
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Low PCE, Voc, and FF
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Troubleshooting workflow for low PCE, Voc, and FF.
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Issue 2: Low Jsc and FF
Symptom: The short-circuit current and fill factor are compromised, leading to reduced

overall performance.

Potential Cause: Poor hole transport and/or the presence of shunting pathways. This could

be due to a non-optimal NPB layer thickness, low hole mobility, or morphological defects like

pinholes.

Troubleshooting Workflow:

Low Jsc and FF

Evaluate NPB Layer Properties

Measure NPB Hole Mobility (SCLC) Analyze NPB Morphology (AFM/SEM) Vary NPB Layer Thickness

Low Mobility? Pinholes/Poor Coverage?
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Troubleshooting workflow for low Jsc and FF.
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The following table summarizes the impact of NPB-related issues on the performance

parameters of perovskite solar cells. The values are indicative and can vary based on the

specific device architecture and fabrication conditions.

Issue
Potential
Cause

Effect on
Voc

Effect on
Jsc

Effect on FF
Effect on
PCE

High

Interfacial

Recombinatio

n

High defect

density at

Perovskite/N

PB interface

↓↓ ↓ ↓↓ ↓↓

Poor Hole

Transport

Low hole

mobility in

NPB

↓ ↓↓ ↓↓ ↓↓

Non-Optimal

NPB

Thickness

Too thick or

too thin
↓ ↓↓ ↓ ↓↓

Poor NPB

Morphology

Pinholes,

poor

coverage

↓ ↓↓ ↓↓ ↓↓

NPB Doping

in PVK HTL

Improved

perovskite

growth,

reduced

defects

↑ ↑ ↑ ↑

Note: Arrows indicate the direction and magnitude of the change (↑: increase, ↓: decrease). A

study on doping NPB into a PVK hole transport layer showed that increasing the NPB weight

ratio from 0% to 40% increased the PCE from 10.15% to 15.04%, with Voc increasing from

0.92 V to 0.96 V, Jsc from 17.53 mA cm⁻² to 21.25 mA cm⁻², and FF from 62.89% to 70.03%.

[1]

Experimental Protocols
Current-Voltage (J-V) Characterization
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Objective: To determine the key performance parameters (Voc, Jsc, FF, PCE) of the

perovskite solar cell.

Methodology:

Place the fabricated solar cell on a temperature-controlled sample holder.

Use a solar simulator with a calibrated AM1.5G spectrum (1000 W/m²).

Connect the device to a source measure unit (SMU).

Define the voltage sweep range (e.g., from -0.2 V to 1.2 V for forward scan, and 1.2 V to

-0.2 V for reverse scan) and the voltage step size.

Record the current at each voltage step under illumination.

Also, record the dark J-V curve by blocking the light source.

Extract Voc, Jsc, FF, and PCE from the illuminated J-V curve.[14][15][16][17][18]

External Quantum Efficiency (EQE) Measurement
Objective: To determine the ratio of collected charge carriers to incident photons at each

wavelength.

Methodology:

A light source (e.g., Xenon lamp) is directed through a monochromator to select a specific

wavelength.

The monochromatic light is chopped at a specific frequency.

The light is split into two beams; one illuminates a calibrated reference photodiode, and

the other illuminates the perovskite solar cell under test.

The short-circuit current from the solar cell is measured using a lock-in amplifier

synchronized with the chopper frequency.
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The EQE is calculated as the ratio of the number of electrons collected to the number of

incident photons at each wavelength.[19][20][21][22][23]

Photoluminescence (PL) Spectroscopy
Objective: To investigate charge carrier recombination dynamics and identify defects.

Methodology:

Excite the perovskite film (with and without the NPB layer) with a laser at an energy above

the perovskite bandgap.

Collect the emitted photoluminescence using a spectrometer.

For time-resolved PL (TRPL), use a pulsed laser and a time-correlated single-photon

counting (TCSPC) system to measure the PL decay lifetime.

A longer PL lifetime in the perovskite/NPB stack compared to the neat perovskite film

indicates poor charge extraction (less quenching), suggesting high interfacial

recombination.[24][25][26][27][28]

Space-Charge Limited Current (SCLC) for Hole Mobility
Measurement

Objective: To determine the hole mobility of the NPB layer.

Methodology:

Fabricate a hole-only device with the structure: ITO/PEDOT:PSS/NPB/Au.

Measure the dark J-V characteristics of the device.

Plot log(J) versus log(V). The SCLC region is identified by a slope of approximately 2.

The hole mobility (μ) can be extracted from the SCLC region using the Mott-Gurney law: J

= (9/8)ε₀εᵣμ(V²/L³), where ε₀ is the permittivity of free space, εᵣ is the relative permittivity of

the material, V is the voltage, and L is the thickness of the NPB layer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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